Cas no 1202527-94-3 (1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone)

1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone structure

1202527-94-3 structure

Product Name:1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone

CAS No:1202527-94-3

MF:C₁₀H₉BrN₂O

MW:253.095261335373

MDL:MFCD28128506

CID:2111381

PubChem ID:67069768

Update Time:2025-04-21

1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone Chemical and Physical Properties

Names and Identifiers

- 1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone
- 1-acetyl-5-bromo-6-methyl-1H-indazole
- 1202527-94-3
- GBEZEQFQKBEGOA-UHFFFAOYSA-N
- SCHEMBL1542059
- DA-30855
- MDL： MFCD28128506
- Inchi： 1S/C10H9BrN2O/c1-6-3-10-8(4-9(6)11)5-12-13(10)7(2)14/h3-5H,1-2H3
- InChI Key： GBEZEQFQKBEGOA-UHFFFAOYSA-N
- SMILES： BrC1=CC2C=NN(C(C)=O)C=2C=C1C

Computed Properties

Exact Mass: 251.99000
Monoisotopic Mass: 251.98983Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 34.9Å²

Experimental Properties

PSA: 34.89000
LogP: 2.76730

1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	Y1133081-5g	1-(5-bromo-6-methyl-1H-indazol-1-yl)ethan-1-one	1202527-94-3	95%	5g	$3800	2024-07-23
Aaron	AR022ICS-1g	1-(5-bromo-6-methyl-1H-indazol-1-yl)ethanone	1202527-94-3	95%	1g	$800.00	2025-02-13
Aaron	AR022ICS-250mg	1-(5-bromo-6-methyl-1H-indazol-1-yl)ethanone	1202527-94-3	95%	250mg	$500.00	2025-02-13

1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
3. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
4. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
5. Aggregation-induced emission enhancement of carbon quantum dots and applications in light emitting devices

Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

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